Cas no 13602-11-4 (Methyl 6-methylpyridine-2-carboxylate)

Methyl 6-methylpyridine-2-carboxylate structure
13602-11-4 structure
Methyl 6-methylpyridine-2-carboxylate
13602-11-4
C8H9NO2
151.1626
MFCD06203670
208688
253661697

Methyl 6-methylpyridine-2-carboxylate Properties

Names and Identifiers

    • Methyl 6-methylpyridine-2-carboxylate
    • 2-Pyridinecarboxylicacid, 6-methyl-, methyl ester
    • C8H9NO2
    • Methyl 6-methylpicolinate
    • 6-Methylpicolinic Acid Methyl Ester
    • 6-Methyl-pyridine-2-carboxylic acid methyl ester
    • 6-Methylpyridine-2-carboxylic Acid Methyl Ester
    • NSC 109151
    • METHYL-6-MENTHYPYRIDINE-2-CARBOXYLATE
    • Methyl 6-methyl-2-pyridinecarboxylate
    • 6-Methyl-2-pyridinecarboxylic acid methyl ester
    • 2-Pyridinecarboxylicacid,6-methyl-,methylester(9CI)
    • H33TY2BZE4
    • 2-Pyridinecarboxylic acid, 6-methyl-, methyl ester
    • NSC109151
    • PubChem20955
    • methyl-6-methylpicolinate
    • KSC495E0B
    • ARONIS24547
    • D
    • UNII-H33TY2BZE4
    • EN300-44144
    • MFCD06203670
    • 13602-11-4
    • CS-D1409
    • SB52297
    • A886886
    • NSC-109151
    • 2-METHYL-6-METHOXYCARBONYLPYRIDINE
    • FT-0647589
    • M2503
    • SCHEMBL118090
    • 6-METHYLPYRIDIN-2-CARBOXYLIC ACID METHYL ESTER
    • EINECS 237-085-0
    • 315498-76-1
    • CYWIZMOZBTXFIL-UHFFFAOYSA-N
    • 6-methyl-pyridine -2-carboxylic acid methyl ester
    • J-522561
    • AC-23191
    • METHYL6-METHYL-2-PYRIDINECARBOXYLATE
    • Z293555540
    • F9995-0918
    • AKOS005157174
    • SY030535
    • J-001168
    • AM20061662
    • CL0234
    • DTXSID90159632
    • Methyl6-Methylpyridine-2-carboxylate
    • PICOLINIC ACID, 6-METHYL-, METHYL ESTER
    • NS00024404
    • FS-2022
    • DB-024656
    • 6-Methylpyridine-2-carboxylic acid methyl ester
    • 6-methylpicolinic acid methyl ester
    • DTXCID8082123
    • Methyl 6-Methylpicolinate
    • methyl 6-methylpyridine-2-carboxylate
    • 2-Pyridinecarboxylic acid, 6-Methyl-, Methyl ester
    • +Expand
    • MFCD06203670
    • CYWIZMOZBTXFIL-UHFFFAOYSA-N
    • 1S/C8H9NO2/c1-6-4-3-5-7(9-6)8(10)11-2/h3-5H,1-2H3
    • O(C([H])([H])[H])C(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=N1)=O

Computed Properties

  • 151.06300
  • 0
  • 3
  • 2
  • 151.063
  • 11
  • 147
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.4
  • 39.2

Experimental Properties

  • 1.17660
  • 39.19000
  • 1.5160-1.5200
  • 97°C/4mmHg(lit.)
  • 100 ºC
  • Colorless to Yellow Liquid
  • 1.104

Methyl 6-methylpyridine-2-carboxylate Security Information

Methyl 6-methylpyridine-2-carboxylate Customs Data

  • 2933399090
  • China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 6-methylpyridine-2-carboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD56286-1g
Methyl 6-methylpyridine-2-carboxylate
13602-11-4 98%
1g
$7.00 2024-04-20
Alichem
A025019800-100g
Methyl 2-methyl-6-pyridinecarboxylate
13602-11-4 98%
100g
$225.76 2022-04-03
Ambeed
A110733-1g
Methyl 6-methylpyridine-2-carboxylate
13602-11-4 98%
1g
$9.0 2024-05-29
Apollo Scientific
OR905393-5g
Methyl 6-methylpyridine-2-carboxylate
13602-11-4 98%
5g
£38.00 2023-08-31
AstaTech
CL0234-5/G
METHYL6-METHYL-2-PYRIDINECARBOXYLATE
13602-11-4 97%
5g
$21 2023-09-15
Chemenu
CM175813-100g
Methyl 6-methylpyridine-2-carboxylate
13602-11-4 98%
100g
$224 2021-08-05
Crysdot LLC
CD11279268-25g
Methyl 6-methylpyridine-2-carboxylate
13602-11-4 98%
25g
$100 2024-07-18
Enamine
EN300-44144-0.05g
methyl 6-methylpyridine-2-carboxylate
13602-11-4 95%
0.05g
$19.0 2023-07-05
eNovation Chemicals LLC
D694567-25g
Methyl 6-Methylpyridine-2-carboxylate
13602-11-4 95%
25g
$105 2021-09-24
Fluorochem
032619-1g
6-Methyl-pyridine-2-carboxylic acid methyl ester
13602-11-4 96%
1g
£10.00 2022-03-01

Methyl 6-methylpyridine-2-carboxylate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:13602-11-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:13602-11-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:13602-11-4)
XU NV SHI
15221998634
1986399151@qq.com

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